Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1)
Overview
Description
Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MMT or Methylcyclohexane Methanol. In
Mechanism of Action
The mechanism of action of Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1) is not well understood. However, it is believed that the compound acts as a reducing agent, which can donate electrons to other molecules, leading to the formation of new chemical bonds.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1). However, it has been shown to have antibacterial and antifungal properties. Additionally, it has been found to have potential applications in the treatment of cancer, as it can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1) in lab experiments include its high purity, low toxicity, and ease of synthesis. However, its limited solubility in water and organic solvents can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the research on Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1). One potential area of research is the development of new synthetic methods for the compound. Additionally, further research is needed to understand the mechanism of action and potential applications of the compound in various fields, including energy storage and conversion, as well as in the treatment of cancer and other diseases.
In conclusion, Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1) is a chemical compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound in various fields.
Scientific Research Applications
Hydrazinium,2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1) has various scientific research applications. It is used as a reducing agent in organic synthesis, as a corrosion inhibitor for metals, and as an intermediate in the production of pharmaceuticals. Additionally, it has potential applications in the field of energy storage and conversion, as it can be used as a precursor for the synthesis of electrode materials for lithium-ion batteries.
properties
IUPAC Name |
[(3-methoxy-3-oxopropyl)amino]-trimethylazanium;chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N2O2.ClH/c1-9(2,3)8-6-5-7(10)11-4;/h8H,5-6H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGGDTVBFSAJHMT-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)NCCC(=O)OC.[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00437170 |
Source
|
| Record name | AG-H-03782 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00437170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
76144-82-6 |
Source
|
| Record name | Hydrazinium, 2-(3-methoxy-3-oxopropyl)-1,1,1-trimethyl-, chloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76144-82-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | AG-H-03782 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00437170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-Methoxy-3-oxopropyl)-1,1,1-trimethylhydrazinium chloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4QPQ9GX3ZX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Quino[2,3-b]acridine-7,14-dione, 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-5,12-dihydro-](/img/structure/B3056965.png)
